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Compound of Interest

4-Amino-6-chloropyrimidine-5-
Compound Name:
carbaldehyde

Cat. No.: B078110

4-Amino-6-chloropyrimidine-5-carbaldehyde: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Amino-6-chloropyrimidine-5-carbaldehyde is a heterocyclic organic compound with
significant potential as a building block in medicinal chemistry and organic synthesis.[1] Its
pyrimidine core, substituted with reactive amino, chloro, and aldehyde functional groups,
makes it a versatile intermediate for the synthesis of more complex molecules, including those
with potential therapeutic applications.[1] This technical guide provides a comprehensive
overview of the known chemical properties, synthetic approaches, and biological relevance of
4-Amino-6-chloropyrimidine-5-carbaldehyde.

Core Chemical Properties

The fundamental chemical and physical properties of 4-Amino-6-chloropyrimidine-5-
carbaldehyde are summarized in the table below. This data is essential for its handling,
characterization, and use in experimental settings.
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Property Value Source(s)
Molecular Formula CsHaCINsO [1112][3]
Molecular Weight 157.56 g/mol [2][3]

CAS Number 14160-93-1 [3]
Appearance Off-white to light yellow solid [3]

Melting Point >300 °C [31[4]
Boiling Point (Predicted) 355.9+42.0°C [315]
Density (Predicted) 1.548 + 0.06 g/cm?3 [31[5]
Solubility Soluble in polar solvents [1]

Freezer, under inert gas
Storage Temperature ] [3][6]
(Nitrogen or Argon) at 2-8 °C

Sensitivity Air sensitive [3]

Synthesis and Reactivity

Synthetic Approach: The Vilsmeier-Haack Reaction

The synthesis of 4-Amino-6-chloropyrimidine-5-carbaldehyde is proposed to proceed via a
Vilsmeier-Haack reaction, a widely used method for the formylation of electron-rich heterocyclic
rings.[7] While a detailed, step-by-step experimental protocol for this specific compound is not
readily available in the public domain, the general transformation involves the reaction of a
suitable pyrimidine precursor with a Vilsmeier reagent.

A plausible synthetic route starts from 4,6-dihydroxypyrimidine. The Vilsmeier-Haack reaction
would introduce the formyl group at the 5-position and simultaneously replace the hydroxyl
groups with chlorine atoms. Subsequent amination would yield the final product. The key
reagents for the Vilsmeier-Haack formylation are typically phosphorus oxychloride (POCIs) and
N,N-Dimethylformamide (DMF).[3][7]

Below is a diagram illustrating the proposed synthetic workflow.
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A proposed synthetic workflow for 4-Amino-6-chloropyrimidine-5-carbaldehyde.

Chemical Reactivity

4-Amino-6-chloropyrimidine-5-carbaldehyde is a reactive molecule, a characteristic
attributed to the electron-withdrawing effects of the chlorine atom and the aldehyde group.[1]
This makes the pyrimidine ring susceptible to nucleophilic aromatic substitution (SNAr)
reactions. A notable reaction is with hydrazine, which yields diamines that serve as valuable
precursors for pharmaceutical compounds.[1][2]

The following diagram illustrates the general reactivity of this compound.
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General reactivity of 4-Amino-6-chloropyrimidine-5-carbaldehyde.

Experimental Data

Spectral Data

Detailed experimental spectral data (NMR, IR, Mass Spectrometry) with peak assignments for
4-Amino-6-chloropyrimidine-5-carbaldehyde are not readily available in publicly accessible
scientific literature. Researchers are advised to acquire this data upon synthesis or purchase,
or to consult the Certificate of Analysis (COA) from the supplier.[6]

Biological Activity and Applications

Anticancer Properties

Preliminary information suggests that 4-Amino-6-chloropyrimidine-5-carbaldehyde exhibits
anticancer properties.[1][2] The proposed mechanism of action involves the inhibition of DNA
replication and protein synthesis, leading to a halt in cell growth.[1][2] HoweVer, specific
molecular targets or signaling pathways involved have not been elucidated in the available
literature. Further research is required to validate these claims and to identify the precise
mechanisms.

Intermediate in Drug Development
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Due to its reactive nature and functional group arrangement, this compound is a valuable
intermediate in the synthesis of biologically active molecules and pharmaceuticals.[1] Its ability
to undergo further chemical transformations allows for the generation of diverse molecular
scaffolds for drug discovery programs.

Safety and Handling
Hazard Identification

4-Amino-6-chloropyrimidine-5-carbaldehyde is classified as harmful and an irritant. The
following hazard statements apply:

o Harmful if swallowed.

e Causes skin irritation.

o May cause an allergic skin reaction.
o Causes serious eye irritation.

e May cause respiratory irritation.
Precautionary Measures

Standard laboratory safety protocols should be strictly followed when handling this compound.
This includes the use of personal protective equipment (PPE) such as gloves, lab coats, and
safety glasses. Work should be conducted in a well-ventilated area or a fume hood to avoid
inhalation of dust or vapors. Avoid contact with skin and eyes.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive safety data sheet (SDS) and should
not be used as the sole basis for handling and safety decisions. Always refer to the SDS
provided by the supplier for complete and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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